Cas no 1314922-37-6 (4-Ethynylpiperidine-1-sulfonyl chloride)

4-Ethynylpiperidine-1-sulfonyl chloride is a versatile sulfonylation reagent featuring a reactive ethynyl group and a sulfonyl chloride moiety. Its unique structure enables selective modifications in organic synthesis, particularly in the preparation of sulfonamide derivatives. The ethynyl group offers additional functionalization potential via click chemistry or cross-coupling reactions, enhancing its utility in medicinal chemistry and material science applications. The sulfonyl chloride group reacts efficiently with amines and alcohols, facilitating the introduction of sulfonyl functionalities. This compound is particularly valuable for constructing complex molecular architectures with precision. Its stability under controlled conditions ensures reliable handling in synthetic workflows.

4-Ethynylpiperidine-1-sulfonyl chloride structure

1314922-37-6 structure

Product Name:4-Ethynylpiperidine-1-sulfonyl chloride

CAS No:1314922-37-6

MF:C₇H₁₀ClNO₂S

MW:207.677799701691

CID:5740707

PubChem ID:55280548

Update Time:2025-08-04

4-Ethynylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-ethynylpiperidine-1-sulfonylchloride
- 1314922-37-6
- AKOS006336317
- 4-ethynylpiperidine-1-sulfonyl chloride
- EN300-1612378
- 1-Piperidinesulfonyl chloride, 4-ethynyl-
- 4-Ethynylpiperidine-1-sulfonyl chloride
- Inchi： 1S/C7H10ClNO2S/c1-2-7-3-5-9(6-4-7)12(8,10)11/h1,7H,3-6H2
- InChI Key： WRGFFGXEQJBRNO-UHFFFAOYSA-N
- SMILES： ClS(N1CCC(C#C)CC1)(=O)=O

Computed Properties

Exact Mass: 207.0120774g/mol
Monoisotopic Mass: 207.0120774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
Boiling Point: 295.2±20.0 °C(Predicted)
pka: -9.17±0.40(Predicted)

4-Ethynylpiperidine-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1612378-0.05g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	0.05g	$948.0	2023-06-04
Enamine	EN300-1612378-0.1g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	0.1g	$993.0	2023-06-04
Enamine	EN300-1612378-0.25g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	0.25g	$1038.0	2023-06-04
Enamine	EN300-1612378-0.5g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	0.5g	$1084.0	2023-06-04
Enamine	EN300-1612378-1.0g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	1g	$1129.0	2023-06-04
Enamine	EN300-1612378-2.5g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	2.5g	$2211.0	2023-06-04
Enamine	EN300-1612378-5.0g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	5g	$3273.0	2023-06-04
Enamine	EN300-1612378-10.0g	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	10g	$4852.0	2023-06-04
Enamine	EN300-1612378-50mg	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	50mg	$707.0	2023-09-23
Enamine	EN300-1612378-100mg	4-ethynylpiperidine-1-sulfonyl chloride	1314922-37-6	100mg	$741.0	2023-09-23

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Additional information on 4-Ethynylpiperidine-1-sulfonyl chloride

Exploring the Applications and Properties of 4-Ethynylpiperidine-1-sulfonyl chloride (CAS No. 1314922-37-6)

In the realm of organic synthesis and pharmaceutical research, 4-Ethynylpiperidine-1-sulfonyl chloride (CAS No. 1314922-37-6) has emerged as a versatile building block. This compound, characterized by its sulfonyl chloride and ethynyl functional groups, plays a pivotal role in the development of novel drug candidates and advanced materials. Researchers and chemists are increasingly focusing on its unique reactivity, which enables the creation of complex molecular architectures with high precision.

The piperidine core in 4-Ethynylpiperidine-1-sulfonyl chloride is a common motif in bioactive molecules, making this compound particularly valuable for medicinal chemistry. Its sulfonyl chloride group allows for efficient conjugation with amines and alcohols, facilitating the synthesis of sulfonamides and sulfonate esters. Meanwhile, the ethynyl group offers opportunities for click chemistry applications, a trending topic in modern synthetic methodologies. This dual functionality aligns with the growing demand for multifunctional reagents in drug discovery and material science.

Recent advancements in AI-driven drug design and high-throughput screening have further highlighted the importance of compounds like 4-Ethynylpiperidine-1-sulfonyl chloride. Its compatibility with automated synthesis platforms and modular reactivity makes it a favorite among researchers exploring fragment-based drug discovery. Additionally, the compound's potential in bioconjugation and proteomics studies has garnered attention, as it enables the labeling and modification of biomolecules with high specificity.

From an industrial perspective, the scalability of 4-Ethynylpiperidine-1-sulfonyl chloride synthesis is a critical factor. Innovations in green chemistry and catalytic processes have improved the efficiency of its production, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

In summary, 4-Ethynylpiperidine-1-sulfonyl chloride (CAS No. 1314922-37-6) stands at the intersection of innovation and practicality. Its applications span drug development, material science, and biotechnology, making it a compound of significant interest in contemporary research. As the scientific community continues to explore its potential, this molecule is poised to play an even greater role in shaping the future of synthetic chemistry and beyond.